Cas no 787580-91-0 (1H-Indazole-3,5-diol)

• Product Name: 1H-Indazole-3,5-diol
• CAS No: 787580-91-0
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 554943
• PubChem ID: 24728252
• Update Time: 2025-10-29

1H-Indazole-3,5-diol Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3,5-diol
• 3,5-Dihydroxy (1H)indazole
• 3H-Indazol-3-one,1,2-dihydro-5-hydroxy-
• 5-hydroxy-1,2-dihydroindazol-3-one
• SCHEMBL5819648
• 5-Hydroxy-1,2-dihydro-3H-indazol-3-one
• AKOS023543613
• SCHEMBL3924921
• AKOS006285927
• DTXSID80646304
• MB05006
• 787580-91-0
• 3,5-DIHYDROXY(1H)INDAZOLE

• Inchi： 1S/C7H6N2O2/c10-4-1-2-6-5(3-4)7(11)9-8-6/h1-3,10H,(H2,8,9,11)
• InChI Key： IWAVRNMDRLJANM-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(NN2)=O

Computed Properties

• Exact Mass: 150.04300
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 69.14000
• LogP: 0.97410

Additional information on 1H-Indazole-3,5-diol

1H-Indazole-3,5-diol (CAS No. 787580-91-0): A Comprehensive Guide to Its Properties and Applications

1H-Indazole-3,5-diol (CAS No. 787580-91-0) is a heterocyclic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, material science, and biochemical research. This compound, characterized by its unique indazole core structure, offers a wide range of possibilities for scientific exploration and industrial use. In this article, we will delve into the chemical properties, synthesis methods, and applications of 1H-Indazole-3,5-diol, while also addressing some of the most frequently asked questions about this intriguing molecule.

The molecular formula of 1H-Indazole-3,5-diol is C₇H₆N₂O₂, and it belongs to the class of indazole derivatives. Its structure consists of a fused benzene and pyrazole ring, with hydroxyl groups at the 3 and 5 positions. This configuration imparts unique physicochemical properties to the compound, such as moderate solubility in polar solvents and the ability to form hydrogen bonds. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the field of medicinal chemistry.

One of the most common questions about 1H-Indazole-3,5-diol is: "What are its potential pharmaceutical applications?" Recent studies have explored its role as a precursor for bioactive compounds with antioxidant, anti-inflammatory, and even anticancer properties. The presence of two hydroxyl groups makes it a versatile intermediate for synthesizing various drug candidates. Additionally, its structural similarity to certain natural products has sparked interest in its use for developing novel therapeutics.

Another hot topic in the scientific community is the synthetic routes for 1H-Indazole-3,5-diol. Researchers have developed several methods to produce this compound, including cyclization reactions and catalytic processes. These advancements have made it more accessible for laboratory use and industrial-scale production. The optimization of these synthetic pathways is crucial for reducing costs and improving yields, which is particularly important for its potential commercialization.

Beyond pharmaceuticals, 1H-Indazole-3,5-diol has shown promise in material science. Its ability to form stable complexes with metals has led to investigations into its use in coordination chemistry and catalysis. For example, it could serve as a ligand in transition metal catalysts, which are essential for various industrial processes. This versatility highlights the compound's potential to contribute to multiple scientific disciplines.

In the context of biochemical research, 1H-Indazole-3,5-diol has been studied for its interactions with enzymes and receptors. Its structure allows it to mimic certain biological molecules, making it a valuable tool for understanding molecular mechanisms in cells. This has opened up new avenues for drug discovery and biomarker development, particularly in areas like neurodegenerative diseases and metabolic disorders.

For those wondering about the safety profile of 1H-Indazole-3,5-diol, current data suggest that it is relatively stable under standard laboratory conditions. However, as with any chemical compound, proper handling procedures should be followed to minimize risks. Researchers are encouraged to consult safety data sheets and conduct thorough risk assessments before working with this material.

The market demand for 1H-Indazole-3,5-diol has been steadily increasing, driven by its diverse applications. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical companies, research institutions, and material science labs. This trend is expected to continue as more discoveries are made about its potential uses.

In summary, 1H-Indazole-3,5-diol (CAS No. 787580-91-0) is a multifaceted compound with significant potential across various scientific fields. Its unique chemical structure, combined with its versatile applications, makes it a subject of ongoing research and development. Whether you are a chemist, biologist, or materials scientist, understanding this compound could open doors to innovative solutions and breakthroughs in your work.

As the scientific community continues to explore the possibilities of 1H-Indazole-3,5-diol, staying updated on the latest research and industry trends is essential. For those interested in purchasing or learning more about this compound, reputable suppliers and scientific databases are valuable resources. With its growing importance, 1H-Indazole-3,5-diol is poised to play a key role in the future of science and technology.